Cas no 60036-92-2 ((20S)-3-Hydroxy-11-methyl-2,21-dioxo-C,24,25-trinor-D:C-friedoolean-1(10),3,5,7,9(11)-penten-29-oic acid methyl ester)

(20S)-3-Hydroxy-11-methyl-2,21-dioxo-C,24,25-trinor-D:C-friedoolean-1(10),3,5,7,9(11)-penten-29-oic acid methyl ester structure
60036-92-2 structure
Product Name:(20S)-3-Hydroxy-11-methyl-2,21-dioxo-C,24,25-trinor-D:C-friedoolean-1(10),3,5,7,9(11)-penten-29-oic acid methyl ester
CAS No:60036-92-2
MF:C29H34O5
MW:462.577269077301
CID:528211
Update Time:2024-02-29

(20S)-3-Hydroxy-11-methyl-2,21-dioxo-C,24,25-trinor-D:C-friedoolean-1(10),3,5,7,9(11)-penten-29-oic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Dibenzo[a,i]fluorene-2-carboxylicacid,2,3,4,4a,5,6,6a,11,13a,13b-decahydro-10-hydroxy-2,4a,6a,9,13,13a-hexamethyl-3,11-dioxo-,methyl ester, (2S,4aS,6aR,13aR,13bR)-
    • (20S)-3-Hydroxy-11-methyl-2,21-dioxo-C,24,25-trinor-D:C-friedoolean-1(10),3,5,7,9(11)-penten-29-oic acid methyl ester
    • 1H-Dibenzo[a,i]fluorene-2-carboxylic acid,2,3,4,4a,5,6,6a,11,13a,13b-decahydro-10-hydroxy-2,4a,6a,9,13,13a-hexamethyl-3,11-dioxo-,methyl ester, [2S-(2a,4ab,6ab,13aa,13bb)]-
    • D:C-Friedo-C,24,25-trinoroleana-1(10),3,5,7,9(11)-pentaen-29-oicacid, 3-hydroxy-11-methyl-2,21-dioxo-, methyl ester, (20a)-
    • Salaciaquinonemethide
    • Salacia quinonemethide
    • CID 101967098
    • Inchi: 1S/C29H34O5/c1-15-17-8-9-19-23(18(17)12-20(30)24(15)32)16(2)29(6)21-13-27(4,25(33)34-7)22(31)14-26(21,3)10-11-28(19,29)5/h8-9,12,21,32H,10-11,13-14H2,1-7H3/t21-,26+,27+,28-,29+/m1/s1
    • InChI Key: WQWVVEFJOYBRTQ-DDOYSYFBSA-N
    • SMILES: O=C1[C@](C(=O)OC)(C)C[C@@H]2[C@](C)(C1)CC[C@]1(C)C3=CC=C4C(C)=C(C(C=C4C3=C(C)[C@@]21C)=O)O

Computed Properties

  • Exact Mass: 462.241
  • Monoisotopic Mass: 462.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 1240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.7
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